(E)-3-(5-Bromothiophen-3-yl)-N-(1-cyanocyclopropyl)prop-2-enamide

• IUPAC Name: (E)-3-(5-bromothiophen-3-yl)-N-(1-cyanocyclopropyl)prop-2-enamide
• InChI: InChI=1S/C11H9BrN2OS/c12-9-5-8(6-16-9)1-2-10(15)14-11(7-13)3-4-11/h1-2,5-6H,3-4H2,(H,14,15)/b2-1+
• InChI Key: AEPMNDNFNLAQPP-OWOJBTEDSA-N
• Canonical SMILES: C1CC1(C#N)NC(=O)C=CC2=CSC(=C2)Br
• Isomeric SMILES: C1CC1(C#N)NC(=O)/C=C/C2=CSC(=C2)Br
• Molecular Formula: C11H9BrN2OS
• Molecular Weight: 297.17 g/mol

Description

(E)-3-(5-Bromothiophen-3-yl)-N-(1-cyanocyclopropyl)prop-2-enamide, also known as BCTC, is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1). TRPV1 is a non-selective cation channel that is activated by various stimuli, including heat, capsaicin, and protons. BCTC has been widely used as a tool compound to study the physiological and pathological roles of TRPV1 in various biological systems.

Scientific Research Applications

Synthesis and Biological Activity

Antimycobacterial Activity : A series of compounds, including variations of prop-2-enamides, were synthesized and evaluated for their antimycobacterial activity against Mycobacterium tuberculosis. The structure-activity relationships derived from these studies provide valuable insights for future antimicrobial research (Sanna, Carta, Gherardini, Esmail, Rahbar Nikookar, 2002).

Anticancer Activity : Schiff base derivatives, including a compound structurally similar to (E)-3-(5-Bromothiophen-3-yl)-N-(1-cyanocyclopropyl)prop-2-enamide, demonstrated cytotoxic activity against cancer cell lines, highlighting the potential for the development of new anticancer agents (S. M, S. A, Nagaraja K.S., A. R, Karnan Chandran, 2022).

Enzymatic Studies and Stereochemistry : Research into the stereochemistry of related compounds provides insights into the precise molecular configuration required for biological activity, informing the synthesis of more effective compounds (Dulayymi, Baird, Jones, 2004).

Antibacterial Activity : Derivatives of thiophene, akin to this compound, have shown significant antibacterial properties against both Gram-positive and Gram-negative bacteria (Foroumadi, Emami, Mehni, Moshafi, Shafiee, 2005).

Fungicidal Activities : The synthesis of exocyclic enamides and their evaluation for fungicidal activity against various pathogens indicate potential agricultural applications. Some derivatives exhibit potent activity, offering a foundation for the development of new fungicides (Tian, Cui, Zhu, Yang, Li, Zhao, 2015).